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Compound of Interest

Compound Name: 4-chloro-1H-indol-7-ol

Cat. No.: B15071508

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide serves to provide available information on the chemical compound 4-
chloro-1H-indol-7-ol. Despite a comprehensive search of scientific literature and chemical
databases, detailed experimental data, particularly regarding its biological activity and
synthesis protocols, remains largely unavailable in the public domain. This document
summarizes the confirmed chemical identifiers for this compound.

Chemical Identification

The standardized nomenclature and registry number for 4-chloro-1H-indol-7-ol are essential
for accurate identification and sourcing in a research and development setting.

Identifier Value Citation
IUPAC Name 4-chloro-1H-indol-7-ol [1112]
CAS Number 1227496-90-3 [11[2]

Data Unavailability

A thorough investigation for quantitative biological data, detailed experimental protocols for
synthesis and biological assays, and any involvement in signaling pathways for 4-chloro-1H-
indol-7-ol did not yield specific results. The scientific literature provides extensive information
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on related chloroindole and hydroxyindole derivatives, including their synthesis and diverse
biological activities. For instance, various chloroindole derivatives have been investigated for
their potential as anticancer agents. However, specific experimental details and quantitative
data for 4-chloro-1H-indol-7-ol are not present in the reviewed literature.

Therefore, the creation of summary tables for quantitative data, detailed experimental
protocols, and diagrams of signaling pathways or experimental workflows as requested is not
possible at this time due to the absence of published research on this specific compound.

Researchers interested in the potential applications of 4-chloro-1H-indol-7-ol would likely
need to undertake foundational research, including the development of a synthetic route and
subsequent in vitro and in vivo screening to determine its biological activity and mechanism of
action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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